Cas no 26858-65-1 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[(4,6-diamino-1,3,5-triazin-2-yl)amino]-, sodiumsalt (1:2))

• Product Name: Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[(4,6-diamino-1,3,5-triazin-2-yl)amino]-, sodiumsalt (1:2)
• CAS No: 26858-65-1
• MF: C₂₀H₁₈N₁₂Na₂O₆S₂
• MW: 632.543260097504
• CID: 277464
• PubChem ID: 168616
• Update Time: 2025-04-19

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[(4,6-diamino-1,3,5-triazin-2-yl)amino]-, sodiumsalt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[(4,6-diamino-1,3,5-triazin-2-yl)amino]-, sodiumsalt (1:2)
• 4,4'-Bis((4,6-diamino-s-triazin-2-yl)amino)-2,2'-stilbenedisulfonic acid, disodium salt
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4,6-diamino-1,3,5-triazin-2-yl)amino)-, disodium salt
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4,6-diamino-1,3,5-triazin-2-yl)amino)-, sodium salt (1:2)
• Disodium 4,4'-bis((4,6-diamino-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• 26858-65-1
• DTXSID10889601
• disodium;5-[(4,6-diamino-1,3,5-triazin-2-yl)amino]-2-[2-[4-[(4,6-diamino-1,3,5-triazin-2-yl)amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate

• Inchi： 1S/C20H20N12O6S2.2Na/c21-15-27-16(22)30-19(29-15)25-11-5-3-9(13(7-11)39(33,34)35)1-2-10-4-6-12(8-14(10)40(36,37)38)26-20-31-17(23)28-18(24)32-20;;/h1-8H,(H,33,34,35)(H,36,37,38)(H5,21,22,25,27,29,30)(H5,23,24,26,28,31,32);;/q;2*+1/p-2
• InChI Key： YQJJAPXXIRNMRI-UHFFFAOYSA-L
• SMILES： S(C1C=C(C=CC=1C=CC1C=CC(=CC=1S(=O)(=O)[O-])NC1N=C(N)N=C(N)N=1)NC1N=C(N)N=C(N)N=1)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 632.07134
• Monoisotopic Mass: 632.070907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 958
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 337

Experimental Properties

• PSA: 319.88